Cas no 301804-96-6 (4-Amino-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Amino-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 301804-96-6
• MF: C₁₁H₁₄N₄OS
• MW: 250.320060253143
• MDL: MFCD03819549
• CID: 4712339
• Update Time: 2025-06-13

4-Amino-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• MLS000728850
• SMR000307128
• 4-Amino-5-((3,4-dimethylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
• 4-amino-3-[(3,4-dimethylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• BDBM33863
• cid_4187752
• HMS2715H12
• SBB071772
• R7953
• 4-amino-5-[(3,4-dimethylphenoxy)methyl]-1,2,4-triazole-3-thiol
• 4-azanyl-3-[(3,4
• 4-Amino-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03819549
• Inchi： 1S/C11H14N4OS/c1-7-3-4-9(5-8(7)2)16-6-10-13-14-11(17)15(10)12/h3-5H,6,12H2,1-2H3,(H,14,17)
• InChI Key： ZIJJGGQWLOJEJS-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC(C)=C(C)C=2)N1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Topological Polar Surface Area: 95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Amino-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-Amino-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 301804-96-6)

The compound 4-Amino-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 301804-96-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core substituted with a 3,4-dimethylphenoxy group and a thiol functionality, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications due to its triazole-thiol hybrid scaffold, which is known for exhibiting antimicrobial, antifungal, and anti-inflammatory properties.

In recent years, the demand for triazole derivatives has surged, driven by their role in drug discovery and crop protection. The 4-Amino-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol stands out due to its enhanced bioavailability and structural adaptability, which allow for modifications to target specific biological pathways. This aligns with current trends in precision medicine and sustainable agriculture, where tailored molecular designs are critical for efficacy and environmental safety.

From a synthetic chemistry perspective, the compound’s CAS No. 301804-96-6 is frequently referenced in patents and academic journals exploring heterocyclic synthesis. Its phenoxy-methyl side chain contributes to improved lipophilicity, a property highly sought after in the development of CNS-active drugs and plant growth regulators. These attributes have led to its inclusion in studies investigating neuroprotective agents and eco-friendly pesticides, addressing two of the most pressing challenges in modern science: neurodegenerative diseases and food security.

The 1,2,4-triazole-3-thiol moiety is also a hotspot for computational drug design, as it interacts favorably with enzymes like cytochrome P450 and kinase inhibitors. This has spurred interest in using CAS No. 301804-96-6 as a building block for anticancer therapeutics, especially in the context of targeted therapy and immunomodulation. Such applications resonate with the growing public focus on personalized cancer treatment, a topic frequently searched in medical forums and AI-driven research platforms.

Furthermore, the agrochemical industry values this compound for its potential in resistance management. With increasing global concerns about pesticide resistance and soil health, derivatives of 4-Amino-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol are being tested as low-toxicity alternatives to conventional chemicals. This aligns with the green chemistry movement, which emphasizes reducing environmental impact while maintaining efficacy—a balance highly prioritized by regulators and consumers alike.

In summary, CAS No. 301804-96-6 represents a multifaceted tool for innovators across disciplines. Its relevance to drug development, agricultural science, and material chemistry ensures its continued prominence in research. As scientists explore its full potential, this compound is poised to contribute to breakthroughs in healthcare sustainability and industrial applications, making it a keyword-rich subject in both academic and commercial spheres.